Cas no 2034608-61-0 (5-chloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]thiophene-2-carboxamide)

5-Chloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]thiophene-2-carboxamide is a heterocyclic compound featuring a thiophene-carboxamide core linked to a piperidine-thiadiazole moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or GPCR modulators due to its balanced lipophilicity and hydrogen-bonding capacity. The chloro-substituted thiophene enhances electrophilic reactivity, while the thiadiazole ring contributes to π-stacking interactions, improving target binding affinity. Its rigid, fused-ring system may promote selectivity in biological applications. The compound's synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. Suitable for research applications requiring precise molecular recognition or tailored pharmacological activity.

5-chloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]thiophene-2-carboxamide structure

2034608-61-0 structure

Product Name:5-chloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]thiophene-2-carboxamide

CAS No:2034608-61-0

MF:C₁₂H₁₃ClN₄OS₂

MW:328.840818166733

CID:5335684

Update Time:2025-10-15

5-chloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-5-chlorothiophene-2-carboxamide
- 5-chloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]thiophene-2-carboxamide
- Inchi： 1S/C12H13ClN4OS2/c13-10-2-1-9(19-10)12(18)15-8-3-5-17(6-4-8)11-7-14-20-16-11/h1-2,7-8H,3-6H2,(H,15,18)
- InChI Key： PDNRMVXRRVRXBT-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(NC2CCN(C3C=NSN=3)CC2)=O)S1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 354
XLogP3: 3.3
Topological Polar Surface Area: 115

5-chloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]thiophene-2-carboxamide Pricemore >>

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Life Chemicals	F6549-1573-2μmol	5-chloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]thiophene-2-carboxamide	2034608-61-0	2μmol	$85.5	2023-09-08
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